Cas no 2870661-25-7 (4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester )

• Product Name: 4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester
• CAS No: 2870661-25-7
• MF: C₁₇H₁₃F₂NO₅
• MW: 349.285631895065
• CID: 5563454
• Update Time: 2025-06-12

4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 4-(Phenylmethyl) 2,2-difluoro-2,3-dihydro-4H-1,4-benzoxazine-4,8-dicarboxylate (ACI)
• 4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester

• Inchi： 1S/C17H13F2NO5/c18-17(19)10-20(16(23)24-9-11-5-2-1-3-6-11)13-8-4-7-12(15(21)22)14(13)25-17/h1-8H,9-10H2,(H,21,22)
• InChI Key： JREFRYBRWBIQAH-UHFFFAOYSA-N
• SMILES： O=C(C1C2OC(CN(C=2C=CC=1)C(OCC1C=CC=CC=1)=O)(F)F)O

Additional information on 4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester

Recent Advances in the Study of 4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester (CAS: 2870661-25-7)

The compound 4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester (CAS: 2870661-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazine core and difluoro substitution, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and therapeutic agent development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential applications in disease treatment.

One of the key findings in the latest research is the compound's role as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated that this molecule effectively modulates the activity of cyclooxygenase-2 (COX-2) and other pro-inflammatory mediators, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs. The presence of the difluoro moiety has been shown to enhance the compound's binding affinity and metabolic stability, making it a promising candidate for further preclinical evaluation.

Additionally, advancements in the synthetic methodology for 4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester have been reported. Researchers have developed more efficient and scalable routes for its synthesis, utilizing green chemistry principles to minimize environmental impact. These improvements not only facilitate larger-scale production but also enable the exploration of structural analogs with potentially enhanced bioactivity.

In the realm of drug discovery, this compound has been investigated for its potential applications in oncology. Preliminary data indicate that it may exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism underlying this activity appears to involve the disruption of cellular signaling pathways critical for tumor survival and proliferation. Further studies are underway to validate these findings and assess the compound's safety profile in animal models.

In conclusion, the latest research on 4H-1,4-Benzoxazine-4,8-dicarboxylic acid, 2,2-difluoro-2,3-dihydro-, 4-(phenylmethyl) ester (CAS: 2870661-25-7) highlights its multifaceted potential in pharmaceutical development. Its unique chemical structure and promising biological activities position it as a valuable scaffold for the design of new therapeutic agents. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models.